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Compound of Interest

Compound Name: 2-methoxyisonicotinoyl chloride

CAS No.: 193538-79-3

Cat. No.: B071095 Get Quote

CAS Registry Number: 193538-79-3 IUPAC Name: 2-Methoxypyridine-4-carbonyl chloride

Molecular Formula: C

H

ClNO

Molecular Weight: 171.58 g/mol

Identity & Structural Verification
In drug development, the pyridine ring is a privileged scaffold. However, the nomenclature of

pyridine derivatives often leads to ambiguity between nicotinoyl (3-position), isonicotinoyl (4-

position), and picolinoyl (2-position) isomers.

For 2-methoxyisonicotinoyl chloride, precise identification is paramount to prevent

regioisomeric contamination in downstream synthesis.
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Identifier Type Value Notes

CAS Number 193538-79-3
Definitive registry number for

the acid chloride.

Precursor CAS 105596-63-2

Refers to the parent acid: 2-

methoxyisonicotinic acid.[1][2]

[3]

SMILES COC1=NC=CC(=C1)C(Cl)=O
Useful for chemoinformatic

integration.

InChI Key
NDNSYURGNSEPDJ-

UHFFFAOYSA-N
Unique hashed identifier.

Structural Verification Logic
When sourcing or synthesizing this compound, you must validate the regiochemistry. The

methoxy group at the 2-position provides unique electronic properties (electron-donating by

resonance, withdrawing by induction) compared to the 3-methoxy isomer.

Verification Protocol:

CAS Cross-Reference: Ensure the vendor specifies 193538-79-3.

Derivatization Check: Acid chlorides are unstable on LCMS. To verify identity, quench a small

aliquot with methanol.

Expected Result: Formation of Methyl 2-methoxyisonicotinate.[3]

Mass Shift: Observe [M+H]+ corresponding to the methyl ester (MW ~167.16), not the

hydrolyzed acid (MW 153.14).

Synthesis & Production Protocol
While 2-methoxyisonicotinoyl chloride is commercially available, in situ preparation is often

preferred in medicinal chemistry to ensure maximum electrophilicity and avoid hydrolysis

byproducts common in stored samples.
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Reaction Mechanism
The conversion utilizes Thionyl Chloride (SOCl

) activated by catalytic N,N-Dimethylformamide (DMF). DMF reacts with SOCl

to form the Vilsmeier-Haack reagent (chloroiminium ion), which is a far more potent electrophile
than SOCl

alone, facilitating the activation of the carboxylic acid.
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Activation 2-Methoxyisonicotinoyl Chloride
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Figure 1: Catalytic cycle for the chlorination of 2-methoxyisonicotinic acid.

Step-by-Step Methodology
Safety Note: Perform all steps in a fume hood. SOCl

releases toxic SO

and HCl gases.

Preparation: In an oven-dried Round Bottom Flask (RBF), suspend 2-methoxyisonicotinic

acid (1.0 eq) in anhydrous Dichloromethane (DCM) or Toluene (5–10 mL per gram of acid).

Note: Neat SOCl

can be used, but a solvent allows for better temperature control.

Activation: Add Thionyl Chloride (2.0 – 5.0 eq) dropwise at room temperature.

Catalysis: Add DMF (1-2 drops).

Observation: Immediate gas evolution (effervescence) indicates initiation.
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Reaction: Heat the mixture to reflux (approx. 40°C for DCM, 80°C for Toluene) for 2–4 hours.

Endpoint: The reaction is complete when the suspension becomes a clear homogeneous

solution and gas evolution ceases.

Isolation: Concentrate the mixture under reduced pressure (rotary evaporator) to remove

solvent and excess SOCl

.

Chase Step: Co-evaporate with anhydrous Toluene (2x) to azeotrope trace SOCl

.

Result: The product is obtained as a moisture-sensitive off-white solid or yellow oil, ready for

immediate coupling.

Handling, Stability & Storage
Acid chlorides are highly reactive electrophiles. Their stability is compromised by atmospheric

moisture.

Parameter Specification

Storage Condition
Store at 2–8°C under inert atmosphere

(Argon/Nitrogen).

Hydrolytic Hazard
Reacts violently with water to regenerate the

parent acid and HCl.

Container
Tightly sealed glass vials with PTFE-lined caps;

Parafilm is insufficient for long-term storage.

Shelf Life
< 6 months if stored properly. Prepare fresh for

critical applications.

Troubleshooting degradation: If the solid has turned into a sticky gum or smells strongly of HCl

upon opening, it has likely hydrolyzed. Re-subjecting the material to SOCl
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reflux can often regenerate the acid chloride.

Applications in Medicinal Chemistry
2-Methoxyisonicotinoyl chloride is a versatile electrophile used to install the 2-

methoxypyridine moiety. This motif is strategically valuable in drug design for several reasons:

Hydrogen Bonding: The pyridine nitrogen (N1) is a hydrogen bond acceptor. The 2-methoxy

group can modulate the basicity of this nitrogen via electronic effects.

Metabolic Stability: The methoxy group blocks the metabolically labile 2-position of the

pyridine ring, potentially extending the half-life of the drug candidate.

Conformational Locking: In amide products, the methoxy group can induce specific

conformational preferences due to steric repulsion or intramolecular hydrogen bonding.

Common Reaction: Amide Coupling
The most frequent application is the formation of 2-methoxyisonicotinamides by reacting with

primary or secondary amines.
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Figure 2: Standard workflow for amide coupling using 2-methoxyisonicotinoyl chloride.

Protocol Tip: Since HCl is generated during coupling, always use a tertiary amine base

(Triethylamine or DIPEA) (1.2 – 2.0 eq) to scavenge the acid and drive the reaction to

completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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